Cas no 1060262-55-6 (N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-4-(trifluoromethyl)benzamide)

• Product Name: N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-4-(trifluoromethyl)benzamide
• CAS No: 1060262-55-6
• MF: C₁₉H₁₇F₃N₂O₂
• MW: 362.345695257187
• CID: 6317163
• PubChem ID: 25862119
• Update Time: 2025-10-22

N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-4-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-4-(trifluoromethyl)benzamide
• N-[4-[2-(cyclopropylamino)-2-oxoethyl]phenyl]-4-(trifluoromethyl)benzamide
• AKOS024497725
• VU0635275-1
• F5097-0759
• N-(4-(2-(cyclopropylamino)-2-oxoethyl)phenyl)-4-(trifluoromethyl)benzamide
• 1060262-55-6

• Inchi： 1S/C19H17F3N2O2/c20-19(21,22)14-5-3-13(4-6-14)18(26)24-16-7-1-12(2-8-16)11-17(25)23-15-9-10-15/h1-8,15H,9-11H2,(H,23,25)(H,24,26)
• InChI Key： CUXMHQPMQREPKX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(NC1C=CC(=CC=1)CC(NC1CC1)=O)=O)(F)F

Computed Properties

• Exact Mass: 362.12421228g/mol
• Monoisotopic Mass: 362.12421228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 58.2Ų

Additional information on N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-4-(trifluoromethyl)benzamide

Comprehensive Overview of N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-4-(trifluoromethyl)benzamide (CAS No. 1060262-55-6)

N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-4-(trifluoromethyl)benzamide (CAS No. 1060262-55-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound's molecular structure combines a cyclopropylcarbamoyl moiety with a trifluoromethylbenzamide group, making it a subject of interest for drug discovery and material science. Researchers are particularly intrigued by its potential as a building block for small-molecule inhibitors and bioactive intermediates.

In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their enhanced metabolic stability and lipophilicity, which are critical for drug design. The presence of the trifluoromethyl group in CAS No. 1060262-55-6 aligns with this trend, as it often improves bioavailability and target binding affinity. This compound is frequently discussed in forums and publications focusing on medicinal chemistry and structure-activity relationship (SAR) studies, where its physicochemical properties are analyzed for potential therapeutic applications.

Another area of interest is the compound's role in agrochemical development. The cyclopropyl and benzamide functionalities are common motifs in pesticides and herbicides, prompting investigations into its utility for crop protection. Given the growing global emphasis on sustainable agriculture, researchers are exploring how N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-4-(trifluoromethyl)benzamide could contribute to eco-friendly pest control solutions.

From a synthetic chemistry perspective, the compound's CAS No. 1060262-55-6 is often referenced in studies on amide bond formation and cross-coupling reactions. Its synthesis typically involves multi-step protocols, including carbamoylation and aryl amidation, which are key techniques in modern organic synthesis. Laboratories specializing in custom synthesis and contract research frequently handle this compound, underscoring its importance in industrial and academic settings.

The compound's physicochemical properties, such as solubility, melting point, and stability, are critical for its practical applications. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-4-(trifluoromethyl)benzamide, ensuring its purity and consistency. These properties are often compared to those of analogous compounds to identify structure-property relationships.

In the context of drug discovery, CAS No. 1060262-55-6 is explored for its potential interactions with biological targets such as enzymes and receptors. Computational modeling and in vitro assays are commonly used to evaluate its efficacy and selectivity. The compound's pharmacokinetic profile is another area of active research, particularly in relation to its absorption, distribution, metabolism, and excretion (ADME) characteristics.

Given the increasing focus on personalized medicine and targeted therapies, N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-4-(trifluoromethyl)benzamide is being studied for its potential in treating specific diseases. Its structural versatility allows for modifications that can enhance its therapeutic index, making it a valuable candidate for lead optimization programs.

In summary, N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-4-(trifluoromethyl)benzamide (CAS No. 1060262-55-6) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural attributes and functional groups make it a subject of ongoing research, particularly in areas like drug design, sustainable agriculture, and organic synthesis. As scientific advancements continue, this compound is likely to play an increasingly prominent role in innovation across these fields.